Cas no 2034439-48-8 (N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide)

• Product Name: N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide
• CAS No: 2034439-48-8
• MF: C₁₄H₂₀N₄O₃
• MW: 292.3336
• CID: 5351116
• Update Time: 2025-10-22

N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-2-oxoethyl]acetamide
• N-(2-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)-2-oxoethyl)acetamide
• N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide

• Inchi： 1S/C14H20N4O3/c1-10-5-6-13(17-16-10)21-12-4-3-7-18(9-12)14(20)8-15-11(2)19/h5-6,12H,3-4,7-9H2,1-2H3,(H,15,19)
• InChI Key： FXMKEMUILXDUKO-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C([H])([H])N([H])C(C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: -0.1
• Topological Polar Surface Area: 84.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide

N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide: A Comprehensive Overview

N-(2-{3-[(6-methylpyridazin-3-yl)oxy]piperidin-1-y}l)-2-oxy ethyl acetamide, also identified by the CAS registry number 2034439488, is a compound of significant interest in contemporary chemical research and development. This molecule, with its intricate structure, has garnered attention due to its potential applications in various fields, particularly in the realm of pharmaceuticals and advanced materials science.

The chemical structure of N-(2-{3-[ (6-methylpyridazin - 3 - yl ) oxy ] piperidin - 1 - yl } - 2 - oxo ethyl ) acetamide is characterized by a piperidine ring substituted with a pyridazine moiety at the 6-methyl position, further linked to an acetylamide group via an ethylene glycol chain. This unique architecture endows the compound with distinctive physical and chemical properties, making it a subject of intensive study in academic and industrial settings.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound, enabling researchers to explore its properties more thoroughly. The compound's synthesis typically involves multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to achieve high yields and purity.

From a biological standpoint, N-(2-{3-[ (6-methylpyridazin - 3 - yl ) oxy ] piperidin - 1 - yl } - 2 - oxo ethyl ) acetamide has demonstrated promising bioactivity in preliminary studies. Researchers have reported its potential as a modulator of key cellular pathways, suggesting its role in therapeutic interventions for various diseases.

Moreover, the compound's stability under physiological conditions and its ability to penetrate cellular membranes have been highlighted as favorable attributes for drug delivery systems. These characteristics make it a candidate for further exploration in preclinical studies aimed at validating its efficacy and safety profiles.

As the understanding of this compound deepens, ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential toxicity. Structural modifications are being explored to tailor its activity towards specific therapeutic targets while maintaining its stability and solubility.

In conclusion, N-(2-{3-[ (6-methylpyridazin - 3 - yl ) oxy ] piperidin - 1 - yl } - 2 - oxo ethyl ) acetamide stands as a testament to the progress in modern organic synthesis and drug discovery. Its intricate structure and promising biological profile position it as a valuable asset in the pursuit of innovative therapeutic solutions.